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Compound of Interest

Compound Name:

4-[(2-

Methoxybenzyl)oxy]piperidine

hydrochloride

CAS No.: 81151-57-7

Cat. No.: B3022440

Get Quote

Executive Summary & Compound Identity
4-[(2-Methoxybenzyl)oxy]piperidine hydrochloride is a critical secondary amine building

block used in the synthesis of GPCR ligands (e.g., 5-HT4 agonists) and other bioactive small

molecules.[1] Its structure features a piperidine ring ether-linked to an ortho-substituted anisole

moiety. As a hydrochloride salt, the piperidine nitrogen is protonated, significantly influencing its

solubility and NMR profile compared to the free base.
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Property Data

IUPAC Name
4-[(2-methoxyphenyl)methoxy]piperidine

hydrochloride

CAS Number 81151-57-7

Molecular Formula C₁₃H₂₀ClNO₂

Molecular Weight 257.76 g/mol (Salt); 221.30 g/mol (Free Base)

Appearance White to off-white crystalline solid

Solubility
Soluble in Water, Methanol, DMSO; Insoluble in

non-polar solvents (Hexane, Et₂O)

Synthesis & Impurity Context
Understanding the synthetic origin is essential for interpreting the spectroscopic data,

particularly for identifying potential impurities. The standard preparation involves the Williamson

ether synthesis of N-Boc-4-hydroxypiperidine with 2-methoxybenzyl chloride, followed by acid-

mediated deprotection.

Synthetic Pathway (DOT Visualization)

N-Boc-4-hydroxypiperidine
(CAS 109384-19-2)

Intermediate:
N-Boc-4-[(2-Methoxybenzyl)oxy]piperidine

NaH, DMF
0°C -> RT

2-Methoxybenzyl Chloride
(CAS 7035-02-1)

FINAL PRODUCT:
4-[(2-Methoxybenzyl)oxy]piperidine HCl

4M HCl in Dioxane
Deprotection (-Boc)

Click to download full resolution via product page

Figure 1: Synthetic workflow highlighting the origin of the hydrochloride salt form.

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR data reflects the hydrochloride salt form. The protonated nitrogen (
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) induces a downfield shift in the

-protons (positions 2 and 6) and typically appears as a broad exchangeable singlet in protic
solvents or DMSO.

H NMR (400 MHz, DMSO-

)
Note: Chemical shifts (

) are reported in ppm relative to TMS.
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Position /

Group

Shift (

)
Mult. Integ.

Coupling (

)

Assignment /

Notes

NH₂⁺ 8.80 – 9.10 br s 2H -

Ammonium

protons.

Broad due to

exchange.

Ar-H (6) 7.35 dd 1H 7.5, 1.5 Hz

Aromatic

proton

adjacent to

alkyl group.

Ar-H (4) 7.28 td 1H 7.8, 1.5 Hz
Aromatic

proton.

Ar-H (5) 6.98 t 1H 7.5 Hz
Aromatic

proton.

Ar-H (3) 6.95 d 1H 8.0 Hz

Aromatic

proton

adjacent to

OMe

(shielded).

Benzylic CH₂ 4.48 s 2H -

Singlet

characteristic

of isolated

benzylic

methylene.

OCH₃ 3.79 s 3H -

Methoxy

group

(singlet).

Pip-H (4) 3.65 m 1H -

Methine

proton at the

ether linkage.

Pip-H (2,6) 3.00 – 3.20 m 4H -
-protons.
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Deshielded

by adjacent

N⁺.

Pip-H (3,5) 1.95 – 2.05 m 2H - -protons

(Equatorial).

Pip-H (3,5) 1.70 – 1.85 m 2H - -protons

(Axial).

C NMR (100 MHz, DMSO-

)
Note: The 2-methoxy substituent creates a distinct pattern in the aromatic region.
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Carbon Type
Shift (

)
Assignment

Ar-C (2) 156.8
Quaternary C attached to OMe

(deshielded).

Ar-C (1) 125.5
Quaternary C attached to

benzylic CH₂.

Ar-C (3,4,5,6) 129.5, 128.8, 120.4, 110.8
Aromatic methines. C-3 (ortho

to OMe) is typically ~110 ppm.

Pip-C (4) 71.5
Methine carbon attached to

oxygen.

Benzylic C 64.2
Methylene carbon linking the

rings.

OCH₃ 55.4 Methoxy carbon.

Pip-C (2,6) 41.2 -carbons (broadened if N-

inversion is slow).

Pip-C (3,5) 27.8 -carbons.

Mass Spectrometry (MS)
The mass spectrum is dominated by the molecular ion of the free base cation. The

hydrochloride counterion (

) is not observed in positive mode ESI.

Ionization Mode: Electrospray Ionization (ESI+)

Observed Ion:

m/z Value: 222.15 (Calculated for

: 222.15)
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Fragmentation Pathway (DOT Visualization)

Parent Ion [M+H]+
m/z 222

Fragment A
[2-Methoxybenzyl cation]+

m/z 121

C-O Bond Cleavage
(Benzylic scission)

Fragment B
[4-Hydroxypiperidine+H]+

m/z 102

C-O Bond Cleavage
(Alternative path)

Neutral Loss
(Piperidine / Benzyl alcohol)

Click to download full resolution via product page

Figure 2: Predicted ESI+ fragmentation pattern showing the cleavage of the ether linkage.

Infrared Spectroscopy (IR)
The IR spectrum confirms the presence of the amine salt and the ether functionality.

Frequency (cm⁻¹) Vibration Mode Functional Group

2800 – 3000 N-H Stretch (Broad)
Amine Hydrochloride salt

(overlaps with C-H).

~1600, 1585 C=C Stretch Aromatic Ring.

1490, 1460 C-H Bending Methylene/Methyl groups.

1240 C-O Stretch (Asym) Aryl Alkyl Ether (Ar-O-C).

1050 – 1100 C-O Stretch (Sym) Aliphatic Ether (C-O-C).

750 C-H Out-of-Plane
Ortho-disubstituted benzene

ring.

Quality Control & Impurity Profiling
When analyzing commercial or synthesized samples, the following impurities are most

common:
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2-Methoxybenzyl Alcohol: Result of hydrolysis of the starting benzyl chloride.

Detection: 1H NMR singlet at ~4.4 ppm (distinct from ether CH2) and absence of

piperidine signals.

N-Boc Intermediate: Incomplete deprotection.

Detection: Strong singlet at ~1.40 ppm (9H, t-Butyl) in 1H NMR.

Residual Solvents: Dioxane (3.57 ppm) or Methanol (3.18 ppm) if used in

deprotection/crystallization.

Experimental Protocol: Standard Analysis
Sample Preparation for NMR:

Weigh ~5-10 mg of the hydrochloride salt.

Dissolve completely in 0.6 mL of DMSO-

. (Note:

can be used, but the exchangeable NH protons will disappear, and solubility may be lower).

Transfer to a clean, dry 5mm NMR tube.

Acquire spectrum at 298 K with a relaxation delay (

) of at least 1.0 second to ensure integration accuracy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS:1220018-68-7, 2-(2-((2-Methoxybenzyl)oxy)ethyl)piperidine hydrochloride-毕得医药
[bidepharm.com]

2. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 4-
[(2-Methoxybenzyl)oxy]piperidine Hydrochloride]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3022440/docs#technical-guide-
spectroscopic-characterization-of-4-2-methoxybenzyl-oxy-piperidine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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